4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-3,6-dimethyl-

• CAS No.: 54504-62-0
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3,6-dimethyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C10H14N2O/c1-7-6-11-9-5-3-4-8(2)12(9)10(7)13/h6,8H,3-5H2,1-2H3
• InChI Key: QLENPRKQIFCBST-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2=NC=C(C(=O)N12)C

Description

4H-Pyrido[1,2-a]pyrimidin-4-one derivatives are nitrogen-containing heterocyclic compounds with a fused bicyclic structure. The compound 6,7,8,9-tetrahydro-3,6-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one features a partially hydrogenated pyrimidine ring fused to a pyridine moiety, with methyl groups at positions 3 and 4. The tetrahydrogenation (6,7,8,9-tetrahydro) reduces aromaticity, enhancing conformational flexibility and influencing biological interactions. This scaffold is pharmacologically significant, as evidenced by its presence in risperidone metabolites and derivatives with gastroprotective activity .

Key structural features include:

• Molecular formula: C₁₀H₁₄N₂O (inferred from analogous compounds in and ).
• Substituents: Methyl groups at positions 3 and 6, which modulate electronic and steric properties.

Biological Activity

4H-Pyrido[1,2-a]pyrimidin-4-one derivatives have garnered attention in medicinal chemistry due to their diverse biological activities. This article focuses on the compound 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-3,6-dimethyl- , exploring its synthesis, biological properties, and potential therapeutic applications.

• Molecular Formula : C9H12N2O
• Molecular Weight : 164.20 g/mol
• IUPAC Name : 6-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one

Synthesis

The synthesis of this compound involves the condensation of various nitrogen-containing heterocycles with appropriate carbonyl precursors. The synthetic routes often utilize methods such as cyclization and functional group transformations to yield the desired pyrido-pyrimidine framework.

Anti-inflammatory Activity

Recent studies have demonstrated that derivatives of 4H-Pyrido[1,2-a]pyrimidin-4-one exhibit significant anti-inflammatory properties. For instance:

• Compounds synthesized with N-methylpiperazine showed enhanced inhibition of hyaluronidase compared to standard anti-inflammatory drugs like Indomethacin at a concentration of 10 μg .
• In vivo studies indicated that these compounds could effectively reduce carrageenan-induced edema in rat models, suggesting their potential as anti-inflammatory agents .

Antipsychotic Properties

The structural similarity of this compound to known antipsychotic drugs such as risperidone and paliperidone suggests its potential in treating psychiatric disorders. The mechanism of action is believed to involve modulation of neurotransmitter systems, particularly dopamine and serotonin pathways.

Study on Anti-inflammatory Effects

A study published in a peer-reviewed journal reported the synthesis and evaluation of various pyrido[1,2-a]pyrimidin-4-one derivatives. The compounds were tested for their ability to inhibit hyaluronidase, an enzyme implicated in inflammation:

• Results : Compounds 4e and 5f exhibited superior anti-inflammatory activity compared to Indomethacin.
• : The study concluded that modifications to the pyrido-pyrimidine structure could enhance anti-inflammatory efficacy and warrant further investigation for therapeutic applications .

Antipsychotic Activity Assessment

In another study focusing on the pharmacological profiling of pyrido[1,2-a]pyrimidin-4-one derivatives:

• Findings : Certain derivatives displayed significant binding affinity for dopamine receptors.
• Implications : These findings support the potential use of these compounds in developing new antipsychotic medications with fewer side effects compared to existing treatments .

Data Table: Biological Activities of Selected Derivatives

Compound	Biological Activity	Reference
4e	Anti-inflammatory (hyaluronidase inhibition)
5f	Anti-inflammatory (carrageenan edema reduction)
Risperidone	Antipsychotic (dopamine receptor antagonist)
Paliperidone	Antipsychotic (serotonin receptor modulation)

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight	Key Properties/Activity	Reference
6,7,8,9-Tetrahydro-3,6-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	3-CH₃, 6-CH₃	~178.23*	Intermediate for antipsychotics (e.g., risperidone)
3-Halo-4H-pyrido[1,2-a]pyrimidin-4-ones	3-Cl, 3-Br	183–228	Synthetic versatility via halogenation
9,9-Dibromo-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	6-CH₃, 9-Br₂	342.95	Bromination enhances electrophilicity
2-Methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one	2-CH₃, 6-CH₃	164.20	logP = 0.888 (lipophilicity)
9-Hydroxy-risperidone (metabolite)	2-CH₃, 9-OH	410.47	Active antipsychotic metabolite
3-Carboxyethyl derivatives (e.g., ethyl ester)	3-COOEt	236.26	Tautomerism and synthetic intermediates

*Calculated based on analogous structures.

Pharmacological and Physicochemical Properties

• Gastroprotective activity: Unsaturated 4-oxo derivatives with 6-methyl and carboxamide groups show potent cytoprotection against ethanol-induced gastric lesions (e.g., ED₅₀ = 0.5 mg/kg) .
• Metabolism : The 6-methyl group in risperidone derivatives undergoes hydroxylation to form 9-hydroxy metabolites, which retain antipsychotic activity .
• logP values : Methyl substituents at position 2 or 3 yield logP ~0.888, suggesting moderate lipophilicity suitable for CNS penetration .

Chiroptical and Stereochemical Properties

• 9-Halogenated derivatives (e.g., 9-Cl, 9-Br) exhibit distinct circular dichroism (CD) spectra due to axial substituents influencing the pyrimidinone chromophore .
• Ethyl ester derivatives (e.g., 3-COOEt) exist in tautomeric forms, impacting reactivity and biological interactions .

Key Research Findings

Antipsychotic relevance : The 6-methyl group in risperidone derivatives is critical for metabolic stability and activity .

Synthetic versatility : Halogenation and acylation at position 3 or 9 enable diversification for drug discovery .

Structure-activity relationships : Methyl groups at positions 3 and 6 enhance lipophilicity and modulate receptor binding .